Technological advances in recent decades have made the growing demand for energy one of the main bottlenecks for the development of more complex equipment and processes, requiring a constant search to more efficient materials and techniques that increase the efficiency of energy storage devices. Making use of Raman, X-ray diffraction (XRD), and first-principles calculation techniques, applied in Na3MCO3PO4 (M = Mn, Fe, Co, Ni) carbonophosphates in a wide range of pressure and temperature, several thermoelastic and structural parameters were determined. Grüneisen parameters, bulk modulus, and thermal expansion coefficient, as well as the anisotropy under pressure and temperature change, were satisfactorily quantified, characterizing the distinct molecular ambient from the carbonate and phosphate groups of these materials. The results indicate an increasing stiffness and a greater anharmonic contribution as we move towards a more compact structure, indicating an increase in its phonon–phonon interaction.

Drop coating deposition Raman (DCDR) spectroscopy introduces a simple and easily accessible approach to studying biologically important molecules and their mixtures. The method is based on drying a small drop of solution or suspension of studied molecules deposited on a special hydrophobic surface. The drying process efficiently accumulates the molecules in the ‘coffee-ring’ or any small pattern from which the Raman spectrum can be measured. In this way, a significant (several orders of magnitude) improvement of the Raman detection sensitivity compared with Raman measurement from solution can be reached. Therefore, a small sample volume (several microliters), as well as a low initial concentration of studied molecules in deposited droplets, are important advantages of the DCDR method over the normal Raman one. Recently, many relevant DCDR applications on biomolecules and related molecules have been reported. The mini-review covers a brief overview of the DCDR method (principle, short history, suitable hydrophobic surfaces and state-of-the-art). It will be followed by a summary of the studies over the last 15–20 years on different biologically important molecules, including proteins, lipids (in the form of liposomes) and small molecules (e.g., porphyrins, anthrax marker dipicolinic acid and food and environmental contaminants). Finally, the application potential and further perspectives of the DCDR method for biomolecular studies will be discussed.

The investigation of twisted stacked few-layer MoS2 has revealed novel electronic, optical, and vibrational properties over an extended period. For the successful integration of twisted stacked few-layer MoS2 into a wide range of applications, it is crucial to employ a noninvasive, versatile technique for characterizing the layered architecture of these complex structures. In this work, we introduce a machine learning-assisted low-frequency Raman spectroscopy method to characterize the twist angle of few-layer stacked MoS2 samples. A feedforward neural network (FNN) is utilized to analyze the low-frequency breathing mode as a function of the twist angle. Moreover, using finite difference method (FDM) and density functional theory (DFT) calculations, we show that the low-frequency Raman spectra of MoS2 are mainly influenced by the effect of the nearest and second nearest layers. A new improved linear chain model (TA-LCM) with taking the twist angle into the consideration is developed to understand the interlayer breathing modes of stacked few-layer MoS2. This approach can be extended to other 2D materials systems and provides an intelligent way to investigate naturally stacked and twisted interlayer interactions.

As a new global pollutant, microplastics have been widely a concern in recent years. The traditional microplastic detection technology has the disadvantages of weak signal, high cost, and complicated operation. Therefore, this paper designs and builds a set of spatial heterodyne microscopic differential Raman spectroscopy (SHMDRS) system for microplastic detection. The system combines the spatial heterodyne system (SHS) with the microscopic differential Raman system (MDRS). The system was simulated and designed by ZEMAX software, and the SHMDRS system was built on the experimental platform. The 531.742- and 532.567-nm dual-wavelength lasers were used as the excitation light source. Four kinds of microplastic samples, namely, PS, PC, PP, and HDPE, were tested to verify the feasibility of the system. Under the integration time of 10 s and the laser power of 200 mW, the microplastic samples were detected by the SHMDRS system and dispersive spectrometer, respectively. The signal-to-noise ratio (SNR) of Raman spectra of different systems was compared and calculated. The differential Raman spectra of four kinds of microplastic samples were obtained by dual-wavelength laser, and the pure Raman spectra of four kinds of microplastic samples were restored by multiple constrained iterative algorithm. The results show that the spectral resolution of the SHMDRS system is 2.809 cm−1, and the spectral range is 255.47–2023.21 cm−1. The SNRs of the Raman spectra obtained by the SHMDRS system are better than those of the dispersive spectrometer, and the differential Raman spectroscopy can effectively remove the interference of the fluorescence background. This method has a good development prospect.

The present study focuses on the growth and detailed investigation of temperature-dependent phonon properties of BixRe1−xSe2 (x = 0.0,0.1,0.5) ternary alloys. Here, we have grown BixRe1−xSe2 (x = 0.0,0.1,0.5) ternary alloy crystals by the direct vapour transport (DVT) method and achieved high-quality single crystals. The surface morphological validations of the crystals were determined by HRTEM analysis. The crystallinity of the samples was identified from the SAED pattern. The structural analysis was carried out with aid of powder X-ray diffraction. The shift of the dominant peak towards higher 2θ shows the substitution of the Bi atom at Re sites. Further Raman spectra of the DVT-grown crystals were recorded in the temperature range of 93 to 333 K. The temperature-dependent Raman spectroscopy of the sample showed a steady redshift and peak broadening of Eg and two Ag peaks as the temperature varies from 93 to 333 K. Quantitative parameters such as peak position at 0 K (ω0) and first-order temperature coefficient (χ) for Raman modes (Eg and two Ag) are calculated. The results were compared with theoretical models of the three- and four-phonon processes and it was found that the three-phonon process was responsible for the redshift in this case.

Accurate identification of disease vectors is crucial when collecting epidemiological data. In mosquitoes, which transmit diseases like malaria, yellow fever, chikungunya, and dengue fever, identification mainly relies on the observation of external morphological features at different life cycle stages. This process is tedious and labor-intensive. In this paper, the utility of Raman spectroscopy to discriminate and classify three mosquito species, namely, Aedes aegypti, Anopheles gambiae, and Culex quinquefasciatus, is presented. The three species were chosen to represent two subfamilies of medically important mosquitoes, that is, the Anophelinae and the Culicinae. The study is primarily a proof of concept on the potential of Raman spectroscopy in mosquito taxonomy. A dispersive Raman microscope was used to record spectra from the legs (femur and tibia) of fresh anesthetized laboratory-bred mosquitoes. Broad peaks centered around 1400, 1590, and 2060 cm−1 dominated the spectra. These peaks, attributed to cuticular melanin, were important in mosquito discrimination. Variance threshold (VT) and principal component analysis (PCA) were used for feature selection and feature extraction, respectively. The extracted features were then used to train and test linear discriminant analysis (LDA) and quadratic discriminant analysis (QDA) classifiers. VT/PCA/QDA achieved an overall accuracy of 94%, a sensitivity of 87%, and a specificity of 96%, whereas VT/PCA/LDA attained an accuracy of 85%, a sensitivity of 69%, and a specificity of 90%. The success of these relatively simple classification models on Raman spectroscopy data lays the ground for future development of machine learning models that may include discrimination of cryptic species.

Oocytes are surrounded by a fluid called follicular fluid, which provides an essential microenvironment for developing oocytes in human fertility. Various molecules exist in antral follicles, including proteins, steroid hormones, polysaccharides, metabolites, reactive oxygen species, and antioxidants. Oxidative stress is involved in the etiology of defective oocyte development or poor oocyte and embryo quality. Raman spectroscopy, a noninvasive method, can be used for biological diagnostics and direct chemical identification of follicular fluid. Therefore, we measured the oxidative index of follicular fluids and then attempted Raman spectroscopy on the follicular fluids combined with machine learning techniques to identify, detect, and quantify follicular fluid of unexplained infertility-diagnosed women as a safe and effective tool to use as adjacent for clinical studies. This was a retrospective study set in an academic hospital where the patients were selected from an unexplained infertility-diagnosed population in the in vitro fertilization (IVF) center. Raman spectra of 128 follicular fluid samples (n = 63 control; and 65 unexplained infertility) were obtained. To profile Raman-based results of follicular fluid, oxidative load measurements, multivariate analysis, correlation tests, and six machine learning methods were used. Raman bands associated with oxidative load and amide III and lipids differed significantly. Classification using stacks of Raman signals was applied by random forest, C5.0 decision tree algorithm, k-nearest neighbors, deep neural networks, support vector machine, and XGBoost trees algorithms achieved an overall accuracy of 92.04% to 99.17% in assigned correctly. Group has an oxidative load in their follicle fluids consistent with clinical results and biochemical measurements and performing testing based on Raman spectra validated by kNN clustering and SVM object vector separation machine learning methods. The study suggests that Raman spectroscopy can detect changes in follicle fluid in unexplained infertility.

Surface-enhanced resonance Raman scattering (SERRS) is based on nanostructures supporting localized surface plasmon resonances as well as electronic resonances of the molecular adsorbate. Bright NIR-SERRS nanotags require dyes with high Raman scattering cross-sections upon NIR laser excitation in combination with functional groups for chemisorption. Here, we report on the role of isothiocyanate (ITC) and sulfonate (SO) groups in five cyanine dyes on sensitivity and performance of nanotags in SERRS-based LFA. Dye concentration-dependent SERRS and zeta potential measurements on bare gold nanostars (AuNS) revealed strong differences in their sensitivity and stability as a function of the number of ITC and SO groups. A positive correlation with the number of ITC groups due to stronger chemisorption and a negative correlation with the number of SO groups due to stronger desorption because of higher water solubility was observed. The application in SERRS-based biosensing requires additional functionalization steps, for example, co-adsorption of PEG with the NIR dye. The comparison of the Raman intensities before and after bioconjugation showed that the presence of at least one ITC group is necessary for minimizing Raman signal losses, irrespective of the additional presence of SO groups. In a SERRS-based lateral flow assay (LFA) for sensing the pregnancy marker beta-hCG, the two dyes NIR 4f and NIR 5e (both ITC = 2, SO = 0) showed the best performance. In contrast, we do not recommend to use IR-783 (ITC = 0, SO = 2) for SERRS-based biosensing. Overall, this study highlights the importance of surface-seeking moieties such as the common ITC group for optimal performance in SERRS-based biosensing platforms.

Acute myeloid leukemia (AML) is a malignant clonal blood disease of hematopoietic stem cells with poor prognosis. Traditional diagnosis of AML depends on the morphology, immunology, cytogenetics, and molecular biology (MICM) classification. As a rapid, label-free and non-destructive detection method, Raman spectroscopy can characterize the molecular information in the biochemical process at the molecular level through peak position, intensity and other information. In this paper, we collected leukemic blast cells from 19 AML patients. Firstly, it was proved that with the help of multivariate analysis methods such as principal component analysis-linear discriminant analysis (PCA-LDA) and multivariate curve resolution-alternating least squares (MCR-ALS), Raman spectroscopy could effectively distinguish AML cells from normal leukocytes, and the accuracy rate was up to 96.71%. The results showed that compared with normal leukocytes, multiple components of information decomposed by the AML spectrum represented abnormal alterations in proteins, nucleic acids, lipids and carbohydrates in leukemia cells. Secondly, the same procedure was used to further detect different types of AML and found that Raman spectroscopy could distinguish AML cells with FMS-like tyrosine kinase 3-Internal Tandem Duplications (FLT3-ITD) mutations or not, and there were differences in spectral characteristics corresponding to nucleic acids and proteins (amino acids). The above results revealed that Raman spectroscopy has great potential for clinical diagnosis and mechanistic study of AML.

Here, we present Raman spectra showing the presence and distribution of scytonemin and carotenoids in epilithic and endolithic colonisations from temperate locations in Central Europe and Sicily. In the Bohemian Massif, marble and serpentinitic cyanobacterial epiliths dominated by cyanobacteria Scytonema, Stigonema, Hassallia, Gloeocapsopsis and Gloeocapsa were investigated using light microscopy and Raman spectroscopy. Scytonemin was a common dark pigment, accompanied by carotenoids and gloeocapsin on the marbles from Opolenec and on serpentinites from Holubov (South Bohemia). Raman spectra from other sites originated from endolithic colonisations of gypsum. They were located in the Carpathian foredeep (Badenian, Silesian unit, eastern Poland) and in Messinian complexes in the Mediterranean area (Sicily). Similarly to the previous localities, almost ubiquitous occurrence of scytonemin confirmed the presence of cyanobacterial colonisations. Obtained findings are important from the spectroscopic point of view. Additionally, comparing results from several sites confirmed the common occurrence of scytonemin in both endoliths and epiliths from areas that cannot be considered climatically extreme, although they experience rapid fluctuations in temperature, humidity and UV irradiation on the exposed rocky substrates.